8-benzoyl-6-[(2-fluorophenyl)methyl]-2H,3H,6H,9H-[1,4]dioxino[2,3-g]quinolin-9-one

• IUPAC Name: 8-benzoyl-6-[(2-fluorophenyl)methyl]-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-9-one
• InChI: InChI=1S/C25H18FNO4/c26-20-9-5-4-8-17(20)14-27-15-19(24(28)16-6-2-1-3-7-16)25(29)18-12-22-23(13-21(18)27)31-11-10-30-22/h1-9,12-13,15H,10-11,14H2
• InChI Key: PHXWQBOXYFWVPM-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=C3C(=C2)N(C=C(C3=O)C(=O)C4=CC=CC=C4)CC5=CC=CC=C5F
• Molecular Formula: C25H18FNO4
• Molecular Weight: 415.4 g/mol

Description

8-benzoyl-6-[(2-fluorophenyl)methyl]-2H,3H,6H,9H-[1,4]dioxino[2,3-g]quinolin-9-one is a useful research compound. Its molecular formula is C25H18FNO4 and its molecular weight is 415.42. The purity is usually 95%.
BenchChem offers high-quality 8-benzoyl-6-[(2-fluorophenyl)methyl]-2H,3H,6H,9H-[1,4]dioxino[2,3-g]quinolin-9-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-benzoyl-6-[(2-fluorophenyl)methyl]-2H,3H,6H,9H-[1,4]dioxino[2,3-g]quinolin-9-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemosensing and Molecular Docking

A study conducted by Kalaiyarasi et al. (2019) on acylthiourea derivatives, closely related to quinoline structures, explored their chemosensing capabilities alongside in silico anti-inflammatory, antimalarial, and anti-tuberculosis activities. The derivatives also exhibited antioxidant properties, suggesting potential biomedical applications of similar quinoline derivatives Kalaiyarasi et al., 2019.

Fluorescence Sensing

Another relevant study by Halder, Hazra, and Roy (2018) described a Schiff-base molecule derived from quinoline, acting as a ratiometric fluorescent chemosensor for pH. This work underscores the utility of quinoline derivatives in developing sensitive tools for environmental and biological monitoring Halder, Hazra, & Roy, 2018.

Antimicrobial Applications

Research by Dinakaran et al. (2008) on novel ofloxacin derivatives, including quinoline moieties, demonstrated significant antimycobacterial activity. This highlights the potential of quinoline derivatives in combating mycobacterial infections, which is essential for developing new therapeutic agents Dinakaran et al., 2008.

Fluorescent Probes

Ohshima et al. (2010) developed a fluorescent probe based on quinolinol-pendant cyclen for Zn2+ detection. Such probes have implications in bioimaging and environmental sensing, indicating the broader applicability of quinoline derivatives in fluorescence-based detection systems Ohshima et al., 2010.